Cas no 2171949-18-9 (6-(2-fluoro-3-methoxyphenyl)pyridine-3-carbaldehyde)

• Product Name: 6-(2-fluoro-3-methoxyphenyl)pyridine-3-carbaldehyde
• CAS No: 2171949-18-9
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 6536321
• PubChem ID: 165554968
• Update Time: 2025-10-29

6-(2-fluoro-3-methoxyphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2-fluoro-3-methoxyphenyl)pyridine-3-carbaldehyde
• 6-(2-Fluoro-3-methoxyphenyl)-3-pyridinecarboxaldehyde
• EN300-1586143
• 2171949-18-9

• Inchi： 1S/C13H10FNO2/c1-17-12-4-2-3-10(13(12)14)11-6-5-9(8-16)7-15-11/h2-8H,1H3
• InChI Key： QKMWHGRWIUPAOE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C=O)=CN=1)OC

Computed Properties

• Exact Mass: 231.06955672g/mol
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Additional information on 6-(2-fluoro-3-methoxyphenyl)pyridine-3-carbaldehyde

6-(2-Fluoro-3-Methoxyphenyl)Pyridine-3-Carbaldehyde: A Comprehensive Overview

6-(2-Fluoro-3-Methoxyphenyl)Pyridine-3-Carbaldehyde, identified by the CAS number 2171949-18-9, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule combines a pyridine ring with an aldehyde group, along with a substituted phenyl moiety, making it a versatile building block for various chemical reactions and biological studies.

The synthesis of 6-(2-Fluoro-3-Methoxyphenyl)Pyridine-3-Carbaldehyde involves a series of well-established organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of chemical properties, this compound exhibits interesting behavior in both acidic and basic conditions. The presence of the aldehyde group makes it reactive towards nucleophiles, while the electron-withdrawing effects of the fluorine and methoxy groups on the phenyl ring influence its electronic properties. These characteristics make it a valuable substrate for exploring various reaction mechanisms, including aldol condensations, Grignard reactions, and Diels-Alder cycloadditions.

The biological activity of 6-(2-Fluoro-3-Methoxyphenyl)Pyridine-3-Carbaldehyde has been a focal point of recent studies. Preclinical data suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications. For instance, research published in 2023 highlighted its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its radical scavenging capacity was demonstrated in vitro using DPPH assays.

In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of more complex molecules with therapeutic potential. Its role as a precursor for drug candidates targeting neurodegenerative diseases has been particularly notable. For example, derivatives of this compound have shown promise in modulating cholinergic pathways, which are implicated in conditions like Alzheimer's disease.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 6-(2-Fluoro-3-Methoxyphenyl)Pyridine-3-Carbaldehyde. Quantum mechanical calculations have revealed that its electronic structure facilitates interactions with specific protein targets, enhancing its bioavailability and efficacy. These insights are crucial for optimizing drug delivery systems and improving patient outcomes.

In conclusion, 6-(2-Fluoro-3-Methoxyphenyl)Pyridine-3-Carbaldehyde, with its CAS number 2171949-18-9, stands as a pivotal molecule in contemporary chemical research. Its versatile structure, coupled with emerging insights from cutting-edge studies, positions it as a key player in advancing drug discovery and development. As research continues to unfold, this compound is expected to contribute significantly to the creation of novel therapeutics addressing unmet medical needs.